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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3432583

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for utilizing
Carbomer 934 as a bioadhesive polymer in mucoadhesive drug delivery systems. Carbomer
934, a high molecular weight polymer of acrylic acid, is a well-established excipient known for
its excellent mucoadhesive and controlled-release properties.[1][2] These characteristics make
it a valuable tool for formulations designed to adhere to mucosal surfaces, thereby prolonging
drug residence time and enhancing bioavailability.[1]

Physicochemical Properties and Mechanism of
Mucoadhesion

Carbomer 934 is a synthetic polymer that functions as a thickening and mucoadhesive agent
in various pharmaceutical formulations.[1] Its mucoadhesive properties are primarily attributed
to the formation of hydrogen bonds between the carboxylic acid groups of the polymer and the
sialic acid and fucose residues of mucin, the primary glycoprotein component of mucus.[3][4][5]
The entanglement of the polymer chains with the mucus network further strengthens this
adhesion.[3] The mechanism involves an initial contact stage, where the polymer wets the
mucosal surface, followed by a consolidation stage, where the adhesive bonds are formed.[6]

Applications in Mucoadhesive Formulations
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Carbomer 934 is a versatile polymer used in a variety of mucoadhesive formulations,
including:

Buccal Tablets and Films: For systemic drug delivery, bypassing the first-pass metabolism.[1]

[7]

Ophthalmic Gels: To prolong the contact time of ophthalmic drugs with the ocular surface.

Nasal Gels and Sprays: For local and systemic drug delivery through the nasal mucosa.

Oral Controlled-Release Tablets: To extend the release of drugs in the gastrointestinal tract.

[8]

Quantitative Data on Carbomer 934 Performance

The following tables summarize key performance parameters of Carbomer 934 in
mucoadhesive formulations, compiled from various studies.

Table 1: Mucoadhesive Strength of Carbomer 934 Formulations

Polymer Mucoadhesive
. Combination Strength
Formulation Type Reference
(Carbomer (Detachment Force
934:0ther) in g)
Carbomer 934 :
Buccal Tablets Sodium Alginate : 23.28 £ 0.86 9]

Gelatin (1:1:1)

Carbomer 934 :
Buccal Tablets Sodium Alginate : 31.53+1.63 [9]
Gelatin (5:1:1)

Carbomer 934 with o
) ] ) > 5 hours (in vitro
Buccal Films Sodium Alginate and ) ) [4]
residence time)
PVP K30

Table 2: Swelling Index of Carbomer 934 Formulations
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. Polymer . ) .
Formulation . Swelling Time Swelling
Concentrati . Reference
Type Medium (hours) Index (%)
on
Increased
Carbomer o ]
) Atrtificial with
Buccal 934, Sodium _
) Saliva (pH 6 Carbomer 9]
Tablets Alginate,
. 6.8) 934
Gelatin _
concentration
Carbomer
934 with Phosphate
Buccal Films Sodium Buffer (pH 1 27.27 £0.37 [4]
Alginate and 6.8)
PVP K30

Table 3: In-Vitro Drug Release from Carbomer 934 Formulations
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Carbomer ] . Cumulati
. Dissoluti )
Formulati 934 Time ve Drug Referenc
Drug on
on Type Concentr . (hours) Release e
. Medium
ation (%) (%)
Simulated
Matrix Theophyllin Intestinal
10 _ 4 45.5 [10]
Tablets e Fluid (pH
7.2)
Simulated
Matrix Theophyllin Intestinal
30 _ 4 33.6 [10]
Tablets e Fluid (pH
7.2)
Simulated
Matrix Theophyllin Intestinal
50 _ 24.3 [10]
Tablets e Fluid (pH
7.2)
Ketorolac Phosphate
Buccal Not
) Trometham » Buffer (pH >5 98.71 [4]
Films _ specified
ine 6.8)

Experimental Protocols

Detailed protocols for key experiments to evaluate the performance of Carbomer 934 in

mucoadhesive formulations are provided below.

Preparation of a Carbomer 934 Mucoadhesive Gel

(Aqueous Base)

This protocol describes a standard method for preparing a simple agueous gel using
Carbomer 934.
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Click to download full resolution via product page
Caption: Workflow for the preparation of a Carbomer 934-based mucoadhesive gel.
Methodology:

» Dispersion: Slowly and carefully sift the desired amount of Carbomer 934 powder into the
vortex of vigorously agitated purified water. This technique helps prevent the formation of
polymer clumps.

o Hydration: Continue stirring the dispersion until the polymer is fully wetted and uniformly
dispersed. Allow the solution to stand for a period of 2 to 24 hours to ensure complete

hydration of the polymer particles.

¢ Neutralization: While stirring, add a neutralizing agent such as triethanolamine (TEA) or a
dilute sodium hydroxide solution dropwise. The addition of the neutralizing agent will cause
the carboxylic acid groups on the polymer to ionize, leading to uncoiling of the polymer
chains and a significant increase in viscosity, resulting in gel formation. Continue to add the
neutralizing agent until the desired pH and viscosity are achieved.

Determination of Mucoadhesive Strength using a
Texture Analyzer

This protocol outlines the procedure for measuring the force of adhesion between a Carbomer
934 formulation (e.g., a buccal tablet) and a mucosal tissue.[11][12][13][14]
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Preparation

Equilibrate porcine buccal mucosa in simulated saliva at 37°C. Attach tablet to texture analyzer probe.

Contact

Lower probe to contact mucosa with a defined force (e.g., 0.1 N) for a set time (e.g., 60 s).

Detachment

(Withdraw the probe at a constant speed (e.g., 1 mm/s))

Measu&ement

Record the maximum detachment force and calculate the work of adhesion.

Click to download full resolution via product page

Caption: Experimental workflow for mucoadhesion testing using a texture analyzer.
Materials:

Texture Analyzer (e.g., TA.XT Plus) with a mucoadhesion test rig.

Freshly excised porcine buccal mucosa (or other suitable mucosal tissue).

Simulated saliva solution (e.g., 0.43 g NaCl, 0.22 g CaCl2, 0.75 g KClI, 0.20 g NaHCO3, and
0.9 g KH2PO4 in 1 L deionized water, pH 6.75).[11]

Carbomer 934 formulation (e.g., buccal tablet).
Double-sided adhesive tape.

Procedure:
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o Tissue Preparation: Obtain fresh porcine buccal mucosal tissue from a local abattoir.
Carefully remove any underlying connective tissue. Equilibrate the tissue at 37 £ 0.5 °C in
the simulated saliva solution before each test.[11]

o Sample Mounting: Securely attach the Carbomer 934 tablet to the texture analyzer probe
using double-sided adhesive tape.[11]

o Test Setup: Mount the porcine tissue on the mucoadhesion rig and moisten the surface with
the simulated saliva solution.

o Adhesion Test:

o Lower the probe with the attached tablet towards the mucosal surface at a pre-set speed
(e.g., 1 mm/s).

o Apply a defined downward contact force (e.g., 0.1 N) for a specific contact time (e.g., 60
seconds) to ensure intimate contact between the tablet and the mucosa.[11]

o Withdraw the probe from the tissue at a constant speed (e.g., 1 mm/s).[11]

» Data Acquisition: The texture analyzer software will record the force required to detach the
tablet from the mucosa as a function of distance. The maximum force is recorded as the
detachment force, and the area under the force-distance curve represents the work of
adhesion.

» Replicates: Repeat the experiment at least three times with fresh tissue samples for each
formulation.

Determination of Swelling Index

This protocol describes a gravimetric method to determine the swelling behavior of a
Carbomer 934 formulation.[15][16][17]
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Weighing at Intervals Calculation

i intervals, remove the tablet, blot excess water, and weigh (Ws). Calculate the swelling index using the formula: S (%) = [(Ws - Wd) / Wd] x 100.

Click to download full resolution via product page
Caption: Workflow for determining the swelling index of a hydrogel tablet.
Materials:
o Carbomer 934 formulation (e.qg., tablet).
o Swelling medium (e.g., simulated saliva, phosphate buffer of a specific pH).
o Beakers or petri dishes.
e Analytical balance.
« Filter paper.
o Constant temperature water bath or incubator.
Procedure:
« Initial Weight: Accurately weigh the dry Carbomer 934 tablet (Wd).

» Swelling: Place the tablet in a beaker or petri dish containing a known volume of the swelling
medium, maintained at 37 £ 0.5 °C.

e Weighing at Intervals: At predetermined time intervals (e.g., 15, 30, 60, 120, 240 minutes),
carefully remove the swollen tablet from the medium.[17]

 Blotting: Gently blot the surface of the tablet with filter paper to remove excess surface water.

» Final Weight: Immediately weigh the swollen tablet (Ws).
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¢ Calculation: Calculate the swelling index (Sl) using the following formula: SI (%) = [(Ws - Wd)
/ Wd] x 100

+ Replicates: Perform the experiment in triplicate for each formulation.

In-Vitro Drug Release Study

This protocol details the procedure for conducting an in-vitro drug release study from a
Carbomer 934 matrix tablet using a USP Dissolution Apparatus 2 (Paddle Apparatus).[18][19]
[20][21]

Setup

Set up USP Apparatus 2 with dissolution medium at 37°C and a specified paddle speed.

Dissalution

Place the Carbomer 934 tablet in the dissolution vessel.

Over time

Sam;)ling

GVithdraw aliquots of the medium at predetermined time intervals, replacing with fresh medium)

Analyze the drug concentration in the samples using a suitable analytical method (e.g., UV-Vis spectrophotometry).

Click to download full resolution via product page

Caption: Workflow for an in-vitro drug release study using USP Apparatus 2.
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Materials:

USP Dissolution Apparatus 2 (Paddle Apparatus).

Dissolution medium (e.g., simulated gastric fluid, simulated intestinal fluid, or a specific
buffer).

Carbomer 934 matrix tablets.

Analytical instrument for drug quantification (e.g., UV-Vis spectrophotometer).

Syringes and filters.
Procedure:
e Apparatus Setup:

o Fill the dissolution vessels with a specified volume (e.g., 900 mL) of the chosen dissolution
medium.

o Equilibrate the medium to 37 + 0.5 °C.
o Set the paddle rotation speed to a specified rate (e.g., 50 rpm).
 Dissolution Test:

o Place one Carbomer 934 tablet in each dissolution vessel, ensuring it sinks to the bottom
before starting the paddle rotation.

e Sampling:

o At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12 hours), withdraw a specific
volume of the dissolution medium (e.g., 5 mL) from a zone midway between the surface of
the medium and the top of the rotating paddle, not less than 1 cm from the vessel wall.

o Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed
dissolution medium.
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o Filter the samples through a suitable filter (e.g., 0.45 um) to remove any undissolved
particles.

e Sample Analysis:

o Analyze the drug concentration in the filtered samples using a validated analytical method,
such as UV-Vis spectrophotometry at the drug's maximum absorbance wavelength.

o Data Analysis:

o Calculate the cumulative percentage of drug released at each time point, correcting for the
drug removed during previous sampling.

o Plot the cumulative percentage of drug released versus time to obtain the drug release
profile.

Safety and Handling of Carbomer 934

Carbomer 934 is generally considered a non-toxic and non-irritant material when used in
pharmaceutical formulations. However, as a fine powder, it can cause dust, which may be
irritating to the respiratory tract and eyes.

Handling Precautions:
« Ventilation: Use in a well-ventilated area to minimize dust inhalation.
o Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses or goggles.[8]
o Gloves: Wear appropriate protective gloves to prevent skin contact.[3]
o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

o Spills: In case of a spill, avoid generating dust. Vacuum or sweep up the material and place it
in a suitable disposal container.[8]
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o Storage: Store in a cool, dry place in a tightly sealed container to prevent moisture
absorption.[8]

By following these guidelines and protocols, researchers and formulation scientists can
effectively utilize Carbomer 934 to develop robust and efficient mucoadhesive drug delivery
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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